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Compound of Interest

1-(Bromomethyl)-4-
Compound Name:
phenoxybenzene

Cat. No.: B1332693

This guide provides essential safety and logistical information for the proper disposal of 1-
(Bromomethyl)-4-phenoxybenzene, tailored for researchers, scientists, and drug
development professionals. Adherence to these procedures is critical for ensuring laboratory
safety and environmental compliance.

Chemical and Hazard Data

Proper handling and disposal begin with understanding the substance's properties and
associated hazards.
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Property Value Citations
Molecular Formula C13H11BrO [1112]
Molecular Weight 263.13 g/mol [1][2]

CAS Number 36881-42-2 [1][3]
Appearance Liquid [4]

GHS Hazard Statements

H302: Harmful if swallowed

[1]5]

H312: Harmful in contact with

2
skin 2]
H332: Harmful if inhaled [2]
H314: Causes severe skin

[2]
burns and eye damage
H351: Suspected of causing 5]

cancer

Disposal Protocol: A Step-by-Step Guide

The disposal of 1-(Bromomethyl)-4-phenoxybenzene, a halogenated organic compound,

must be managed as hazardous waste in compliance with local, state, and federal regulations.

[5][6] Do not dispose of this chemical down the drain or in regular trash.[5][7]

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing appropriate PPE:

e Gloves: Chemical-resistant gloves (e.g., nitrile).

o Eye Protection: Chemical safety goggles and a face shield.[8]

e Lab Coat: A flame-resistant lab coat.

o Respiratory Protection: Use a NIOSH/MSHA approved respirator if handling outside of a

chemical fume hood or if there is a risk of inhalation.[4][9]
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Step 2: Waste Segregation and Collection

Proper segregation is crucial as halogenated and non-halogenated wastes are treated
differently.[10] Mixing them increases disposal costs and complexity.[8][10]

o Designate a Waste Container:

o Obtain a dedicated, leak-proof container with a screw-top cap, compatible with
halogenated organic waste.[10][11]

o The container must be clearly labeled "Hazardous Waste," "Halogenated Organic Waste,"
and list "1-(Bromomethyl)-4-phenoxybenzene" as a component.[7][12]

e Collecting the Waste:

o Unused or Excess Product: Keep the chemical in its original container if possible.[5] If
transferring is necessary, do so inside a chemical fume hood.

o Solutions: Collect all solutions containing 1-(Bromomethyl)-4-phenoxybenzene in your
designated halogenated waste container.

o Contaminated Labware (Solids):

» Collect disposable items such as gloves, pipette tips, and contaminated absorbent pads
in a separate, clearly labeled, sealed plastic bag for solid hazardous waste.[13]

» Non-disposable glassware must be decontaminated.

Step 3: Decontamination and Empty Container Disposal

o Decontaminating Glassware:

o Rinse the contaminated glassware three times with a suitable organic solvent (e.g.,
acetone or ethanol).

o Collect all rinsate as halogenated hazardous waste in your designated liquid waste
container.[11][13]
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» Disposing of Empty Containers:

o

A container is considered "empty" when all contents have been removed.
o Triple-rinse the original container with a suitable solvent.[13]

o Collect the first rinse as hazardous waste.[11] Subsequent rinses may also need to be
collected depending on local regulations.

o After rinsing and air-drying, obliterate or remove the label.[13] The container can then be
disposed of as regular non-hazardous waste (e.g., in a glass disposal box), or as directed
by your institution's safety office.

Step 4: Spill Management

In the event of a spill, follow these steps while wearing full PPE:

o Containment: Absorb the spill with an inert material like sand, vermiculite, or a chemical
absorbent pad.[2][9]

o Collection: Carefully collect the absorbed material and place it into a sealed, labeled
container for hazardous waste disposal.[2]

o Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.
Collect all cleaning materials as hazardous waste.[6]

Step 5: Storage and Final Disposal

o Storage: Store the sealed hazardous waste container in a designated Satellite Accumulation
Area (SAA).[14] The container must be kept closed except when adding waste.[7][8] Ensure
secondary containment is used to prevent spills.[11]

» Pickup: Once the container is full, arrange for a pickup by your institution's Environmental
Health & Safety (EHS) department or a licensed hazardous waste disposal contractor.[11]

Disposal Workflow
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The following diagram illustrates the decision-making process for the disposal of materials
contaminated with 1-(Bromomethyl)-4-phenoxybenzene.
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Caption: Disposal decision flowchart for 1-(Bromomethyl)-4-phenoxybenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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